(R)-N-(Pyridin-2-ylmethyl)piperidin-3-amine trihydrochloride

• IUPAC Name: (3R)-N-(pyridin-2-ylmethyl)piperidin-3-amine;trihydrochloride
• InChI: InChI=1S/C11H17N3.3ClH/c1-2-7-13-11(4-1)9-14-10-5-3-6-12-8-10;;;/h1-2,4,7,10,12,14H,3,5-6,8-9H2;3*1H/t10-;;;/m1.../s1
• InChI Key: VDRJBPACIMTLEE-FYBBWCNBSA-N
• Canonical SMILES: C1CC(CNC1)NCC2=CC=CC=N2.Cl.Cl.Cl
• Isomeric SMILES: C1C[C@H](CNC1)NCC2=CC=CC=N2.Cl.Cl.Cl
• Molecular Formula: C11H20Cl3N3
• Molecular Weight: 300.7 g/mol
• CAS No.: 1286208-76-1

Description

(R)-N-(Pyridin-2-ylmethyl)piperidin-3-amine trihydrochloride, also known as PMP, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of neuroscience. PMP is a selective agonist for the α7 nicotinic acetylcholine receptor, which is a key player in the regulation of cognitive processes, including learning and memory.

Scientific Research Applications

Synthesis of Complex Compounds

(R)-N-(Pyridin-2-ylmethyl)piperidin-3-amine trihydrochloride is utilized in the synthesis of complex compounds, such as high-spin octahedral iron(III) complexes. These complexes are derived from Schiff bases and exhibit unique redox chemistry and spectral properties, influenced by stereochemical and donor atom variations. The structural determination of these complexes has revealed rhombically distorted octahedral coordination, contributing to our understanding of Lewis acidity and charge-transfer interactions in metal complexes (Viswanathan et al., 1996).

Investigation of Tautomerism

The compound also plays a role in studies focused on tautomerism and electron distribution in molecular structures. For instance, N-(Pyridin-2-yl)thiazol-2-amine, a related compound, exhibits dynamic tautomerism with divalent N(I) character, providing insights into electron donating properties and tautomeric preferences. This research helps in understanding the fundamental chemical properties and reactivity of nitrogen-containing heterocycles (Bhatia et al., 2013).

Development of Novel Methodologies

In addition to its role in synthesis and structural studies, this compound is involved in the development of new synthetic methodologies. For example, a novel method for the synthesis of 3-(pyrrolidin-1-yl)piperidine, a compound of significant medicinal interest, has been proposed. This method involves the catalytic hydrogenation of related pyrrolylpyridine compounds, demonstrating an efficient and practical approach to synthesizing conformationally rigid diamines (Smaliy et al., 2011).